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Compound of Interest

Compound Name: Methyl thiocyanate

Cat. No.: B058053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

disposal of methyl thiocyanate waste. Methyl thiocyanate is a toxic and flammable liquid that

requires strict adherence to safety procedures to minimize exposure and environmental

contamination.

Hazard Identification and Risk Assessment
Methyl thiocyanate (CH₃SCN) is a colorless liquid with an onion-like odor.[1] It is classified as

a flammable liquid and is toxic by inhalation, in contact with skin, and if swallowed. It is also a

lachrymator, meaning it can cause tearing.

Key Hazards:

Toxicity: Harmful or fatal if swallowed, inhaled, or absorbed through the skin.[2] High

exposure can lead to headaches, nausea, dizziness, and damage to the liver and kidneys.[3]

Flammability: It is a combustible liquid with a flashpoint of 90°F (32°C).[2][3] Vapors can form

explosive mixtures with air and may travel to an ignition source and flash back.[3]

Reactivity: Incompatible with strong acids, oxidizing agents, strong bases, and amines.[3]

Contact with acids can liberate highly toxic hydrogen cyanide gas.[4][5]

Environmental Hazard: Harmful to aquatic life.[2]
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Quantitative Data Summary
While specific occupational exposure limits (PEL, TLV) for methyl thiocyanate are not well-

established in many resources, the available quantitative data is summarized below.[2]

Property Value Reference

Chemical Formula C₂H₃NS [6]

Molecular Weight 73.11 g/mol [6]

Appearance Colorless liquid [1]

Odor Onion-like [1]

Boiling Point 131-133 °C (268-271 °F) [1]

Melting Point -51 °C (-60 °F) [1]

Flash Point 32 °C (90 °F) [2]

Density 1.068 g/cm³ [6]

Oral LD₅₀ (rat) 60 mg/kg [1]

Hazard Rating NFPA 704 HMIS

Health 3 3

Flammability 3 3

Reactivity 1 1

Experimental Protocols
Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling methyl thiocyanate.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber, neoprene).[3]

Eye Protection: Chemical safety goggles and a face shield are required.[2]
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Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. For larger

quantities or in case of a spill, a fully-encapsulating, chemical-resistant suit may be

necessary.[4]

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood. If engineering controls are insufficient, a NIOSH-approved respirator with an

appropriate cartridge for organic vapors should be used.[6]

Safe Handling and Storage
Ventilation: Always handle methyl thiocyanate in a well-ventilated area or a certified

chemical fume hood.

Ignition Sources: Keep away from open flames, sparks, and other sources of ignition.[3] Use

spark-proof tools and explosion-proof equipment.

Storage: Store in a cool, dry, well-ventilated area in tightly closed containers.[3] Keep away

from incompatible materials such as strong acids, bases, and oxidizing agents.[3]

Transport: When transporting, ensure containers are properly sealed and labeled.

Spill Management Protocol
In the event of a methyl thiocyanate spill, follow these steps:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[3]

Ventilate: Ensure the area is well-ventilated.

Remove Ignition Sources: Extinguish all nearby flames and turn off any spark-producing

equipment.[3]

Don PPE: Put on the appropriate personal protective equipment, including respiratory

protection.[4]

Containment: For small spills, cover with an inert absorbent material such as activated

charcoal, sand, or earth.[3] Do not use combustible materials like sawdust.[6] For large

spills, dike the area to prevent spreading.[7]
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Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a labeled, sealed container for hazardous waste disposal.[6]

Decontamination: Wash the spill area thoroughly with soap and water.[3]

Waste Disposal: Dispose of the contaminated materials as hazardous waste in accordance

with local, state, and federal regulations.[3]

Waste Disposal Protocol
Methyl thiocyanate waste must be treated as hazardous waste.

Waste Collection: Collect all methyl thiocyanate waste, including contaminated materials

and spill cleanup residues, in a designated, properly labeled, and sealed container.

Labeling: Clearly label the waste container as "Hazardous Waste: Methyl Thiocyanate."

Storage: Store the waste container in a designated hazardous waste accumulation area,

away from incompatible materials.

Disposal: Arrange for disposal through a licensed hazardous waste disposal company. Do

not dispose of methyl thiocyanate down the drain or with regular laboratory trash. Contact

your institution's Environmental Health and Safety (EHS) office for specific disposal

procedures.[3]

Visualized Workflow
The following diagram illustrates the decision-making process for handling and disposing of

methyl thiocyanate waste.
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Methyl Thiocyanate Waste Management Workflow
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Caption: Workflow for Methyl Thiocyanate Waste Management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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